Cas no 1428352-81-1 (methyl 4-[(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)sulfonyl]benzoate)

• Product Name: methyl 4-[(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)sulfonyl]benzoate
• CAS No: 1428352-81-1
• MF: C₁₈H₂₃N₃O₄S₂
• MW: 409.522921800613
• CID: 5364796
• Update Time: 2025-06-03

methyl 4-[(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)sulfonyl]benzoate Chemical and Physical Properties

Names and Identifiers

• CDQKWHHALOWELR-UHFFFAOYSA-N
• methyl 4-[(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)sulfonyl]benzoate

• Inchi： 1S/C18H23N3O4S2/c1-20-12-9-19-18(20)26-13-14-7-10-21(11-8-14)27(23,24)16-5-3-15(4-6-16)17(22)25-2/h3-6,9,12,14H,7-8,10-11,13H2,1-2H3
• InChI Key： CDQKWHHALOWELR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(S(N2CCC(CSC3N(C)C=CN=3)CC2)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-[(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)sulfonyl]benzoate

Comprehensive Analysis of Methyl 4-[(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)sulfonyl]benzoate (CAS No. 1428352-81-1)

In the rapidly evolving field of pharmaceutical and organic chemistry, methyl 4-[(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)sulfonyl]benzoate (CAS No. 1428352-81-1) has emerged as a compound of significant interest. This molecule, characterized by its unique sulfonyl and imidazole functional groups, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural complexity, which combines a piperidine ring with a benzoate ester, offering diverse reactivity and interaction possibilities.

The compound's CAS number 1428352-81-1 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its systematic name, though lengthy, provides precise information about its molecular architecture: a methyl benzoate core linked to a piperidinylsulfonyl moiety, further modified with a 1-methyl-1H-imidazol-2-ylthio group. This intricate design has sparked discussions in scientific forums about its synthetic routes, with many exploring green chemistry approaches to optimize its production.

Recent trends in AI-driven drug discovery have highlighted the importance of compounds like methyl 4-[(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)sulfonyl]benzoate. Computational models predict its potential as a protein-protein interaction inhibitor, a hot topic in oncology research. Additionally, its sulfonamide linkage aligns with current investigations into bioisosteres, making it a candidate for medicinal chemistry optimization projects.

From a structure-activity relationship (SAR) perspective, the compound's imidazole-thioether segment is noteworthy. This feature is frequently searched in connection with enzyme modulation and metalloprotein targeting. Laboratories focusing on fragment-based drug design often reference such scaffolds due to their versatility in binding diverse biological targets. Moreover, the ester group introduces questions about prodrug potential, a recurring theme in pharmacokinetic studies.

Industrial applications of CAS 1428352-81-1 extend beyond therapeutics. Its sulfonated aromatic structure has implications for advanced material synthesis, particularly in polymeric coatings with specialized dielectric properties. Patent analyses reveal growing interest in its derivatives for electronic-grade chemicals, coinciding with the semiconductor industry's demand for high-purity intermediates.

Environmental considerations surrounding methyl 4-[(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)sulfonyl]benzoate synthesis are gaining traction. The compound's persistence and biodegradation pathways are subjects of computational toxicology studies, reflecting broader concerns about sustainable chemistry. These discussions often intersect with searches for benign-by-design strategies in molecular development.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, techniques frequently queried by quality control specialists. The proton environment of the imidazole ring presents distinct spectroscopic signatures, while the sulfone group influences its chromatographic behavior. Such details are crucial for laboratories implementing ICH Q3D guidelines for elemental impurities.

In conclusion, methyl 4-[(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)sulfonyl]benzoate represents a multifaceted chemical entity with cross-disciplinary relevance. Its CAS registry number 1428352-81-1 anchors its identity in scientific literature, while its structural features continue to inspire innovation across pharmaceutical development, materials science, and environmental chemistry. As research progresses, this compound will likely remain at the forefront of discussions about molecular diversity and functional group compatibility in synthetic chemistry.